Cas no 688336-68-7 (2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide)
2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
- F0599-0379
- 2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
- 2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
- AKOS002046961
- 688336-68-7
- HMS1650K02
- 2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
-
- Inchi: 1S/C17H14FN3OS/c18-13-6-8-15(9-7-13)21-11-10-19-17(21)23-12-16(22)20-14-4-2-1-3-5-14/h1-11H,12H2,(H,20,22)
- InChI Key: UZZYLGOETTYOHM-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC=CC=1)=O)C1=NC=CN1C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 327.08416141g/mol
- Monoisotopic Mass: 327.08416141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 72.2Ų
2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0599-0379-2μmol |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-5μmol |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-10μmol |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-20μmol |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-1mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-2mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-3mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-4mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-5mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0379-10mg |
2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide |
688336-68-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide
2-{1-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide: A Comprehensive Overview
The compound 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide, identified by the CAS number 688336-68-7, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule incorporates a fluorophenyl group, an imidazole ring, and an acetamide moiety, making it a prime candidate for exploring its properties in drug design, material science, and organic synthesis.
Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The presence of the fluorophenyl group in this compound introduces additional electronic and steric effects, which can significantly influence its pharmacokinetic properties. Researchers have demonstrated that such modifications can enhance the bioavailability and stability of drug candidates, making this compound a valuable lead for further exploration in therapeutic areas such as oncology, inflammation, and infectious diseases.
The synthesis of 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide involves a multi-step process that typically includes the formation of the imidazole ring followed by functionalization with the sulfur-containing group and the phenylacetamide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.
In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have indicated that it exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to act as a ligand in metalloorganic frameworks has opened new avenues for its use in catalysis and sensing technologies. The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has further enhanced our understanding of its interaction mechanisms at molecular levels.
One of the most intriguing aspects of this compound is its potential for further structural modification. By altering substituents on the imidazole ring or modifying the phenyl group, chemists can explore a wide range of derivatives with tailored properties. For example, introducing electron-withdrawing groups could enhance its binding affinity to specific receptors, while hydrophilic modifications might improve its solubility in aqueous environments. Such versatility underscores the importance of this compound as a platform for innovative chemical research.
Moreover, recent advancements in analytical techniques have enabled precise characterization of this compound's physical and chemical properties. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational dynamics. These data are crucial for validating theoretical models and ensuring reproducibility in experimental setups.
In conclusion, 2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide represents a compelling example of how modern chemical synthesis and characterization techniques can lead to novel compounds with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative solutions in medicine, materials science, and beyond.
688336-68-7 (2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)